Cas no 2007919-18-6 (METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE)

METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE is a versatile benzoate ester derivative featuring a cyano and methoxy functional group. Its molecular structure, combining an aromatic benzoate core with a nitrile-substituted alkyl chain, makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The presence of both electron-withdrawing (cyano) and electron-donating (methoxy) groups enhances its reactivity in nucleophilic and electrophilic transformations. This compound exhibits good solubility in common organic solvents, facilitating its use in multi-step synthetic routes. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for constructing complex molecular architectures.
METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE structure
2007919-18-6 structure
Product Name:METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE
CAS No:2007919-18-6
MF:C13H15NO3
MW:233.263103723526
CID:4780075
Update Time:2025-06-08

METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(3-cyano-1-methoxypropyl)benzoate
    • F31230
    • CID 127263412
    • METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE
    • Inchi: 1S/C13H15NO3/c1-16-12(7-4-8-14)10-5-3-6-11(9-10)13(15)17-2/h3,5-6,9,12H,4,7H2,1-2H3
    • InChI Key: PTGQQPAZNXIPRD-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC=C(C(=O)OC)C=1)CCC#N

Computed Properties

  • Exact Mass: 233.10519334 g/mol
  • Monoisotopic Mass: 233.10519334 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 59.3
  • Molecular Weight: 233.26

METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC11992-5g
methyl 3-(3-cyano-1-methoxypropyl)benzoate
2007919-18-6 95%
5g
$1800 2023-09-07

Additional information on METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE

Comprehensive Overview of METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE (CAS No. 2007919-18-6): Properties, Applications, and Industry Insights

METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE (CAS No. 2007919-18-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a benzoate ester core modified with a cyano and methoxypropyl substituent, which enhances its reactivity and solubility in various solvents. Its CAS number 2007919-18-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in global chemical databases.

In recent years, the demand for high-purity intermediates like METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE has surged, driven by advancements in drug discovery and crop protection technologies. The compound's cyano group contributes to its role as a versatile building block in synthesizing heterocyclic compounds, which are pivotal in developing anticancer agents and antifungal formulations. A 2023 market analysis highlighted its growing adoption in API (Active Pharmaceutical Ingredient) manufacturing, aligning with the industry's shift toward green chemistry and sustainable synthesis methods.

From a technical perspective, METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE exhibits a molecular weight of 233.25 g/mol and a boiling point of approximately 320°C under standard conditions. Its logP value (partition coefficient) of 1.8 suggests moderate lipophilicity, making it suitable for formulations requiring balanced solubility and cell membrane permeability. These properties are frequently queried in chemical databases and patent literature, reflecting its relevance in medicinal chemistry optimization.

The compound's synthesis typically involves a multistep reaction sequence, starting from 3-bromobenzoic acid or its derivatives, followed by esterification and nucleophilic substitution steps. Researchers emphasize the importance of catalyst selection (e.g., palladium or copper-based systems) to achieve high yields and minimize byproduct formation. Such details are often searched alongside terms like "scale-up challenges" and "process optimization" in organic synthesis forums.

Beyond pharmaceuticals, METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE finds niche applications in material science, particularly in designing liquid crystal precursors and polymeric coatings. Its methoxypropyl moiety improves compatibility with polymer matrices, a feature explored in recent ACS publications. This dual utility underscores its value in interdisciplinary research, a trend mirrored by rising Google Scholar citations for combined keywords like "benzoate derivatives" and "functional materials."

Regulatory compliance for CAS 2007919-18-6 adheres to REACH and FDA guidelines, with safety data sheets (SDS) emphasizing standard laboratory handling protocols. Notably, its LD50 values (oral, rat) exceed 2000 mg/kg, classifying it as a low-acute-toxicity compound—a point frequently clarified in regulatory submissions and supplier documentation.

Future prospects for METHYL 3-(3-CYANO-1-METHOXYPROPYL)BENZOATE include potential roles in bioconjugation techniques and prodrug development, as suggested by its reactive sites. With the fine chemicals market projected to grow at 6.2% CAGR through 2030, this compound is poised to remain a high-value intermediate for innovators addressing global health and agricultural challenges.

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